Cas no 847956-27-8 (3-(1,3-Thiazol-2-yl)benzoic acid)
847956-27-8 structure
Product Name:3-(1,3-Thiazol-2-yl)benzoic acid
CAS No:847956-27-8
MF:C10H7NO2S
MW:205.233081102371
MDL:MFCD06797800
CID:719784
PubChem ID:21075087
Update Time:2025-04-19
3-(1,3-Thiazol-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-Thiazol-2-yl)benzoic acid
- Benzoic acid,3-(2-thiazolyl)-
- PS-5368
- J-510416
- 3-(1,3-Thiazol-2-yl)benzoicacid
- 3-(1,3-thiazol-2-yl)benzoic acid, AldrichCPR
- BLFSSABBFANDKK-UHFFFAOYSA-N
- BDBM50195789
- 3-(thiazol-2-yl)benzoic acid
- Q27455700
- CHEMBL3967375
- SCHEMBL939202
- DB-010377
- BP-10178
- 3-THIAZOL-2-YL-BENZOIC ACID
- MFCD06797800
- 5F5
- 847956-27-8
- DTXSID10610558
- XIB95627
- Z803330192
- EN300-745643
- AKOS010595729
- CS-0213314
-
- MDL: MFCD06797800
- Inchi: 1S/C10H7NO2S/c12-10(13)8-3-1-2-7(6-8)9-11-4-5-14-9/h1-6H,(H,12,13)
- InChI Key: BLFSSABBFANDKK-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 205.02000
- Monoisotopic Mass: 205.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.4A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.368
- Melting Point: 160.5 °C
- Boiling Point: 423.4°C at 760 mmHg
- Flash Point: 209.8°C
- Refractive Index: 1.643
- PSA: 78.43000
- LogP: 2.50830
3-(1,3-Thiazol-2-yl)benzoic acid Customs Data
- HS CODE:2934100090
- Customs Data:
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
3-(1,3-Thiazol-2-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM123976-1g |
3-(thiazol-2-yl)benzoic acid |
847956-27-8 | 95% | 1g |
$356 | 2021-08-05 | |
| TRC | T178740-500mg |
3-(1,3-Thiazol-2-yl)benzoic acid |
847956-27-8 | 500mg |
$ 755.00 | 2022-06-03 | ||
| TRC | T178740-1000mg |
3-(1,3-Thiazol-2-yl)benzoic acid |
847956-27-8 | 1g |
$ 1255.00 | 2022-06-03 | ||
| TRC | T178740-2500mg |
3-(1,3-Thiazol-2-yl)benzoic acid |
847956-27-8 | 2500mg |
$ 2505.00 | 2022-06-03 | ||
| Chemenu | CM123976-1g |
3-(thiazol-2-yl)benzoic acid |
847956-27-8 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Apollo Scientific | OR5216-1g |
3-(1,3-Thiazol-2-yl)benzoic acid |
847956-27-8 | 97% | 1g |
£245.00 | 2025-02-20 | |
| abcr | AB224690-1 g |
3-(1,3-Thiazol-2-yl)benzoic acid, 95%; . |
847956-27-8 | 95% | 1g |
€372.50 | 2022-03-04 | |
| Matrix Scientific | 173153-1g |
3-(1,3-Thiazol-2-yl)benzoic acid |
847956-27-8 | 1g |
$720.00 | 2023-09-10 | ||
| Matrix Scientific | 173153-5g |
3-(1,3-Thiazol-2-yl)benzoic acid |
847956-27-8 | 5g |
$1530.00 | 2023-09-10 | ||
| Matrix Scientific | 173153-10g |
3-(1,3-Thiazol-2-yl)benzoic acid |
847956-27-8 | 10g |
$2430.00 | 2023-09-10 |
3-(1,3-Thiazol-2-yl)benzoic acid Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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